
CAS 94135-90-7 chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Einecs 302-961-4

Cat. No.: B12670485 Get Quote

In-depth Technical Guide: CAS 94135-90-7
This document provides a summary of the available technical information for the chemical

compound with CAS number 94135-90-7.

Chemical Identification and Structure
The chemical compound identified by CAS number 94135-90-7 is Pyrrolidine, 1-(3-

bromopropyl)-2,5-dimethyl-, hydrobromide (1:1), also known as 1-(3-bromopropyl)-2,5-

dimethylpyrrolidinium bromide.

Chemical Structure:

Caption: 2D structure of 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium bromide.

Physicochemical Properties
Comprehensive experimental data on the physicochemical properties of CAS 94135-90-7 is

limited in publicly available literature. The following table summarizes the basic chemical

identifiers.
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Property Value

CAS Number 94135-90-7

Molecular Formula C₉H₁₉Br₂N

Molecular Weight 299.06 g/mol

Canonical SMILES CC1CCCC(N1CCCBr)C.[Br-]

InChI Key Not available in public databases.

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 1-(3-bromopropyl)-2,5-

dimethylpyrrolidinium bromide are not readily available. The synthesis would likely involve the

N-alkylation of 2,5-dimethylpyrrolidine with 1,3-dibromopropane.

Hypothetical Synthetic Workflow:
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Caption: A generalized workflow for the synthesis of the target compound.

Applications in Research and Development
There is a notable lack of published research detailing the applications of CAS 94135-90-7 in

drug development, signaling pathway analysis, or as a pharmacological tool. Its structure,

featuring a quaternary ammonium group and a bromoalkyl chain, suggests potential utility as a

synthetic intermediate or as a probe in chemical biology, but specific examples are not

documented in available literature.

Signaling Pathways and Mechanism of Action
No information is currently available in peer-reviewed scientific literature to associate CAS

94135-90-7 with any specific biological signaling pathways or to describe its mechanism of

action.
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Conclusion
The chemical compound CAS 94135-90-7, identified as 1-(3-bromopropyl)-2,5-

dimethylpyrrolidinium bromide, is a sparsely documented substance. While its basic chemical

identity is established, a comprehensive understanding of its physicochemical properties,

synthetic methodologies, and biological activities is hampered by the limited availability of

public data. For researchers and drug development professionals, this compound represents a

largely unexplored chemical entity. Any application would necessitate de novo characterization

and experimental validation.

Disclaimer: This document is based on a diligent search of publicly available scientific

databases and chemical supplier information. The absence of detailed data reflects the current

state of published knowledge and does not preclude the existence of such information in

proprietary or unpublished sources. Researchers should exercise due caution and perform

their own validation when working with this compound.

To cite this document: BenchChem. [CAS 94135-90-7 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12670485#cas-94135-90-7-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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